Cas no 99071-97-3 (2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide)

• Product Name: 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• CAS No: 99071-97-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 750375
• PubChem ID: 2913102
• Update Time: 2025-05-20

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazine-2-acetamide, 3,4-dihydro-3-oxo-
• 2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetamide
• 99071-97-3
• 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide
• Oprea1_185769
• HMS1554I16
• Z33546985
• AKOS016051760
• 2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• TimTec1_007232
• DTXSID20387784
• F1199-0123
• SDCCGMLS-0065118.P001
• Cambridge id 6756437
• AB00118344-01
• AKOS001039524

• Inchi： 1S/C10H10N2O2S/c11-9(13)5-8-10(14)12-6-3-1-2-4-7(6)15-8/h1-4,8H,5H2,(H2,11,13)(H,12,14)
• InChI Key： VRKDECQJFMJECI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC(C1CC(N)=O)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide

Introduction to 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide (CAS No. 99071-97-3)

2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide, also known by its CAS number 99071-97-3, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazines, which are heterocyclic compounds characterized by a benzene ring fused with a thiazine ring. The presence of the acetamide functional group further enhances its chemical versatility and biological activity.

The chemical structure of 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide is particularly noteworthy. The benzothiazine core provides a rigid and planar framework, which can facilitate specific interactions with biological targets. The acetamide moiety, on the other hand, introduces a polar and hydrogen-bonding group that can enhance solubility and binding affinity. These structural features make it an attractive candidate for drug development.

Recent research has focused on the potential therapeutic applications of 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has also been investigated for its analgesic properties. A preclinical study conducted in 2020 demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain-sensing neurons.

The pharmacokinetic profile of 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetamide has also been studied extensively. Research indicates that it has good oral bioavailability and a favorable half-life, making it suitable for oral administration. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, which is crucial for its potential use as a therapeutic agent.

In terms of chemical synthesis, several methods have been developed to produce 2-(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-y l)acetamide. One common approach involves the reaction of 3-hydroxybenzothiazine with acetyl chloride or acetic anhydride under controlled conditions. This method yields high purity and yield of the desired product. Alternative synthetic routes have also been explored to improve efficiency and reduce costs.

The future prospects for 2-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - yl ) acet amide strong > are promising. Ongoing clinical trials are evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse effects reported. If these trials continue to yield positive results, this compound could potentially be developed into a new class of anti-inflammatory and analgesic drugs.

In conclusion, 2-(3-o xo - 3 , 4 - dihydro - 2 H - 1 , 4 - benzothiazin - 2 - yl ) acet amide strong > (CAS No . 99071 - 97 - 3 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural properties , combined with its promising biological activities , make it an exciting candidate for further research and development . As more studies are conducted , it is likely that this compound will play an important role in the treatment of various inflammatory and pain-related conditions .